Cas no 2228662-79-9 (2-fluoro-1-4-(propan-2-yl)phenylethan-1-ol)

• Product Name: 2-fluoro-1-4-(propan-2-yl)phenylethan-1-ol
• CAS No: 2228662-79-9
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• CID: 6568328
• PubChem ID: 165614627
• Update Time: 2025-11-01

2-fluoro-1-4-(propan-2-yl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-4-(propan-2-yl)phenylethan-1-ol
• α-(Fluoromethyl)-4-(1-methylethyl)benzenemethanol

• Inchi： 1S/C11H15FO/c1-8(2)9-3-5-10(6-4-9)11(13)7-12/h3-6,8,11,13H,7H2,1-2H3
• InChI Key： FUIBKSZCPDPTPX-UHFFFAOYSA-N
• SMILES： C(C1C=CC(=CC=1)C(C)C)(O)CF

Additional information on 2-fluoro-1-4-(propan-2-yl)phenylethan-1-ol

Introduction to 2-Fluoro-1-4-(propan-2-yl)phenylethan-1-ol (CAS No. 2228662-79-9)

2-Fluoro-1-4-(propan-2-yl)phenylethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2228662-79-9, is a fluorinated aromatic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of a fluoro substituent, which is known to modulate the pharmacokinetic and pharmacodynamic properties of drugs, thereby enhancing their therapeutic efficacy and selectivity. The structural motif of 2-fluoro-1-4-(propan-2-yl)phenylethan-1-ol incorporates both an aromatic ring and an aliphatic side chain, making it a versatile scaffold for the development of novel bioactive molecules.

The synthesis of 2-fluoro-1-4-(propan-2-yl)phenylethan-1-ol involves sophisticated organic transformations that highlight the intersection of fluorine chemistry and medicinal chemistry. The introduction of the fluoro group at the 2-position of the phenyl ring is particularly critical, as it can influence both metabolic stability and binding affinity to biological targets. The propan-2-yl side chain further contributes to the compound's complexity, offering opportunities for fine-tuning its pharmacological profile. Recent advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its exploration in preclinical and clinical studies.

In the realm of drug discovery, fluorinated compounds have demonstrated remarkable potential due to their ability to enhance lipophilicity, reduce metabolic degradation, and improve binding interactions with enzymes and receptors. The presence of a fluoro group in 2-fluoro-1-(4-(propan-2-yloxy)phenyl)ethanol (an alternative name for CAS No. 2228662-79-9) aligns with this trend, making it a promising candidate for further investigation. Current research indicates that this compound may exhibit inhibitory activity against various biological targets, including kinases and other enzymes implicated in diseases such as cancer and inflammation.

One of the most compelling aspects of CAS No. 2228662-79-9 is its potential application in modulating signaling pathways that are dysregulated in pathological conditions. For instance, studies have suggested that fluorinated aromatic compounds can interfere with the activity of tyrosine kinases, which are key players in cell proliferation and survival. The structural features of 2-fluoro-(4-(propan--yloxy)phenyl)ethanol may allow it to selectively inhibit aberrant signaling cascades while minimizing off-target effects. This specificity is crucial for developing drugs with improved safety profiles.

The role of fluorine in medicinal chemistry extends beyond mere structural modification; it also influences the electronic properties of molecules, thereby affecting their interactions with biological systems. The electron-withdrawing nature of the fluoro group can enhance binding affinity by polarizing bonds and increasing charge density at critical sites within the target protein or enzyme. This phenomenon has been well-documented in numerous case studies involving fluorinated drug candidates that have transitioned into clinical use.

Recent publications have highlighted the importance of fluorinated compounds in addressing unmet medical needs. For example, researchers have reported on the development of fluorinated analogs that exhibit superior anti-inflammatory properties compared to their non-fluorinated counterparts. The compound CAS No. 2228662 79 9, with its unique combination of structural elements, may share similar advantages, offering a new avenue for therapeutic intervention.

The pharmacokinetic profile of CAS No 2228662799 is another area of interest for scientists working in drug development. Fluorine substitution can influence solubility, permeability, and metabolic clearance rates, all of which are critical factors determining a drug's bioavailability and duration of action. Preliminary data suggest that this compound may exhibit favorable pharmacokinetic properties, making it an attractive candidate for further optimization.

In conclusion,CAS No 2228662799 represents a significant advancement in the field of fluorinated pharmaceuticals. Its unique structural features and potential biological activities position it as a valuable tool for researchers seeking to develop novel therapeutics. As our understanding of fluorine's role in medicinal chemistry continues to evolve,this compound will likely play an important part in shaping future drug discovery efforts across multiple therapeutic areas.